molecular formula C13H22N2O2 B7515870 N-(2-methylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)acetamide

N-(2-methylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)acetamide

Cat. No. B7515870
M. Wt: 238.33 g/mol
InChI Key: SKPSYCXTKZKUGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-methylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)acetamide, commonly known as MXE, is a dissociative drug that has been gaining popularity in recent years. MXE was first synthesized in 2010 and is a derivative of ketamine, a well-known anesthetic drug. MXE has been found to have similar effects to ketamine, but with a longer duration of action and greater potency.

Mechanism of Action

MXE works by blocking the NMDA receptor, which is involved in the transmission of pain signals and the regulation of memory and learning. By blocking the receptor, MXE produces an anesthetic effect and can also induce hallucinations and dissociative states.
Biochemical and Physiological Effects
MXE has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause respiratory depression. MXE has also been found to increase dopamine and serotonin levels in the brain, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

MXE has a number of advantages as a research tool. It is highly potent and has a long duration of action, making it useful for studying the NMDA receptor and other targets. However, MXE also has a number of limitations, including its potential for abuse and its lack of selectivity for specific receptor subtypes.

Future Directions

There are a number of potential future directions for research on MXE. One area of interest is the development of more selective NMDA receptor antagonists, which could have potential therapeutic applications in the treatment of conditions such as depression and chronic pain.
Another area of interest is the study of the long-term effects of MXE use, particularly in relation to its potential for neurotoxicity. Further research is also needed to fully understand the pharmacology and mechanism of action of MXE, as well as its potential for abuse and addiction.

Synthesis Methods

MXE is synthesized through a multi-step process that involves the reaction of cyclohexanone with hydroxylamine hydrochloride to form a ketoxime intermediate. The ketoxime is then reacted with pyrrolidine and acetic anhydride to form the final product, MXE.

Scientific Research Applications

MXE has been the subject of numerous scientific studies over the past decade. One area of interest has been its potential use as an anesthetic in veterinary medicine. MXE has been found to be effective in producing anesthesia in animals, with fewer side effects than traditional anesthetics.
Another area of research has been the use of MXE as a tool for studying the NMDA receptor, which is involved in learning and memory. MXE has been found to bind to the NMDA receptor with high affinity, making it a useful tool for studying the receptor's function.

properties

IUPAC Name

N-(2-methylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H22N2O2/c1-10-5-2-3-6-11(10)14-12(16)9-15-8-4-7-13(15)17/h10-11H,2-9H2,1H3,(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SKPSYCXTKZKUGY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCCC1NC(=O)CN2CCCC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H22N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

238.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-methylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.